Cas no 1427084-20-5 (4-Cyano-3,5-difluorobenzoic acid)

• Product Name: 4-Cyano-3,5-difluorobenzoic acid
• CAS No: 1427084-20-5
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• MDL: MFCD24038828
• CID: 4598819
• PubChem ID: 117279297
• Update Time: 2024-03-01

4-Cyano-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,5-difluorobenzoic acid
• CHC08420
• Z2235790763

• MDL： MFCD24038828
• Inchi： 1S/C8H3F2NO2/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-2H,(H,12,13)
• InChI Key： ANKDONHOKXFXPO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives